Cas no 30458-03-8 (4-Penten-1-ol, 2,3,3-trimethyl-)
30458-03-8 structure
Product Name:4-Penten-1-ol, 2,3,3-trimethyl-
CAS No:30458-03-8
MF:C8H16O
MW:128.212042808533
CID:1443187
PubChem ID:12375574
Update Time:2025-04-20
4-Penten-1-ol, 2,3,3-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Penten-1-ol, 2,3,3-trimethyl-
- 30458-03-8
- 2,3,3-Trimethylpent-4-en-1-ol
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- Inchi: 1S/C8H16O/c1-5-8(3,4)7(2)6-9/h5,7,9H,1,6H2,2-4H3
- InChI Key: FWUSJFBNWDBSAG-UHFFFAOYSA-N
- SMILES: OCC(C)C(C=C)(C)C
Computed Properties
- Exact Mass: 128.12018
- Monoisotopic Mass: 128.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 94.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
4-Penten-1-ol, 2,3,3-trimethyl- Related Literature
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
30458-03-8 (4-Penten-1-ol, 2,3,3-trimethyl-) Related Products
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